Cas no 2352099-06-8 (Tert-butyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate
• CAS No: 2352099-06-8
• MF: C₁₂H₁₆Cl₂N₂O₂
• MW: 291.173641204834
• CID: 5631228
• PubChem ID: 165922003
• Update Time: 2025-06-13

Tert-butyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28288245
• tert-butyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate
• 2352099-06-8
• Tert-butyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate

• Inchi： 1S/C12H16Cl2N2O2/c1-12(2,3)18-11(17)10(15)4-7-8(13)5-16-6-9(7)14/h5-6,10H,4,15H2,1-3H3
• InChI Key： VOCUNKKYSKTXGV-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC(C(=O)OC(C)(C)C)N)Cl

Computed Properties

• Exact Mass: 290.0588831g/mol
• Monoisotopic Mass: 290.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate

Comprehensive Overview of Tert-butyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate (CAS No. 2352099-06-8)

Tert-butyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. Its CAS number 2352099-06-8 serves as a unique identifier, ensuring precise recognition in scientific databases. This compound features a tert-butyl ester group and a 3,5-dichloropyridin-4-yl moiety, which contribute to its unique chemical properties and potential applications. Researchers are increasingly interested in this molecule due to its structural versatility and potential as a building block for more complex derivatives.

The growing demand for pyridine-based compounds in drug discovery has placed Tert-butyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate under the spotlight. Its dichloropyridine scaffold is particularly noteworthy, as it is commonly found in bioactive molecules targeting various enzymes and receptors. Recent studies highlight its potential in developing small-molecule inhibitors for therapeutic applications, aligning with the current trend of precision medicine and targeted drug delivery. This compound's amino acid ester structure also makes it a candidate for peptide mimetics, a hot topic in bioconjugation chemistry.

From a synthetic chemistry perspective, CAS 2352099-06-8 offers several advantages. The tert-butyl protecting group enhances stability during reactions, while the 3,5-dichloropyridine ring provides opportunities for further functionalization. This aligns with the industry's shift toward modular synthesis and late-stage diversification strategies. Researchers frequently search for efficient synthetic routes to this compound, reflecting the broader interest in green chemistry and atom-economical processes.

The compound's potential extends to agrochemical applications, where chlorinated pyridines are known for their bioactivity. With increasing global focus on sustainable crop protection, Tert-butyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate may serve as a precursor for novel plant growth regulators or pest control agents. This resonates with current discussions about food security and environmentally friendly pesticides.

Analytical characterization of 2352099-06-8 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis—topics frequently searched by quality control professionals. The compound's chiral center also makes it relevant to discussions about enantioselective synthesis, particularly in the context of pharmaceutical intermediates where optical purity is crucial.

In material science, the 3,5-dichloropyridine unit in this compound has drawn attention for potential applications in organic electronic materials. The push toward flexible electronics and organic semiconductors has increased interest in such heterocyclic building blocks. This connects with broader technological trends like wearable devices and Internet of Things (IoT) applications.

Safety and handling of Tert-butyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate follow standard laboratory protocols for amino acid derivatives. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended—a topic of ongoing discussion in laboratory safety culture improvements. The compound's storage stability and solubility profile are frequently searched parameters by chemical handlers.

The commercial availability of CAS 2352099-06-8 through specialty chemical suppliers reflects its growing importance in research. Procurement specialists often search for bulk quantities, custom synthesis options, and technical specifications—key considerations in today's just-in-time research environment. The compound's patent landscape is another area of interest, particularly for companies engaged in intellectual property strategy for fine chemicals.

Looking forward, Tert-butyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate is poised to maintain its relevance as research continues into heterocyclic chemistry and molecular design. Its dual functionality as both protected amino acid and halogenated heterocycle makes it valuable for multiple disciplines, from medicinal chemistry to materials engineering. This versatility ensures it will remain a compound of interest in the evolving landscape of specialty chemicals and applied molecular sciences.